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Compound of Interest

Compound Name: NS-2359 citrate

CAS No.: 195875-69-5

Cat. No.: B609650

Get Quote

NS-2359 Citrate: Comprehensive Guide to Operational Handling and Disposal Procedures

As laboratory safety standards evolve, the handling of potent active pharmaceutical ingredients

(APIs) requires more than just compliance—it demands a mechanistic understanding of the

chemical's biological and environmental impact. NS-2359 citrate (also known as GSK-372475)

is a highly potent, orally active triple monoamine reuptake inhibitor (SNDRI) originally

developed for the treatment of major depressive disorder, attention-deficit hyperactivity disorder

(ADHD), and cocaine-related disorders[1],[2].

Because NS-2359 acts directly on the central nervous system by blocking the reuptake of

serotonin, norepinephrine, and dopamine[3], trace environmental exposure poses severe

ecological risks. This guide provides drug development professionals with a self-validating,

causal framework for the safe operational handling and disposal of NS-2359 citrate.

Chemical Profile & Hazard Rationale
To design an effective disposal protocol, we must first analyze the physical and hazard

characteristics of the compound. NS-2359 citrate contains a highly lipophilic 3,4-

dichlorophenyl moiety balanced by a hydrophilic citrate salt, making it soluble in aqueous

environments but highly persistent if released into ecosystems[4].
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Table 1: NS-2359 Citrate Quantitative & Safety Summary

Parameter Specification / Classification

Chemical Name

(1R,2R,3S,5S)-3-(3,4-dichlorophenyl)-2-

(methoxymethyl)-8-methyl-8-

azabicyclo[3.2.1]octane, citrate[4]

CAS Number
195875-69-5 (Citrate salt) / 195875-98-0

(Racemic base),[4]

Molecular Weight 506.37 g/mol [4]

Storage Conditions
0 – 4 °C (short term); -20 °C (long term, months

to years)[4]

GHS Hazard Statements
H315 (Skin Irritation), H319 (Serious Eye

Irritation), H335 (Respiratory Irritation)

Precautionary Codes

P261 (Avoid breathing dust), P305+351+338

(Eye contact response), P302+352 (Skin

contact response)

Signal Word Warning (GHS07 - Exclamation mark)

Mechanistic Context: Why Containment is Critical
Standard chemical waste procedures often fail to account for the specific biological persistence

of neuroactive APIs. NS-2359 blocks the Serotonin Transporter (SERT), Norepinephrine

Transporter (NET), and Dopamine Transporter (DAT)[3],[5]. If liquid stock solutions are

improperly disposed of via standard lab drains, the compound bypasses traditional municipal

water filtration. In aquatic ecosystems, these conserved monoamine pathways regulate critical

behaviors in fish and invertebrates, meaning even micro-molar concentrations can cause

catastrophic ecological disruption.
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Fig 1: NS-2359 pharmacological targets and the downstream ecological risk of improper

disposal.

Standard Operating Procedures (SOPs)
Workflow A: Operational Handling & Spill Containment
Because NS-2359 citrate is shipped as a solid powder and carries an H335 (respiratory

irritation) classification, aerosolization during weighing is the primary exposure vector.

Step 1: Isolation & PPE Selection. Restrict access to the spill zone. Personnel must don

nitrile gloves, a fitted lab coat, safety goggles, and an N95/P100 particulate respirator.

Causality: The fine API powder easily aerosolizes, and inhalation directly exposes the

mucous membranes to the irritant.

Step 2: Wetting the Spill. Do NOT dry sweep. Lightly mist the spilled powder with a 10%

ethanol/water solution. Causality: Dry sweeping generates airborne particulates. The ethanol

mixture reduces the surface tension of the powder, preventing aerosolization while initiating

dissolution.

Step 3: Physical Collection. Use absorbent bench pads to wipe up the moistened API.

Transfer all pads into a rigid, sealable hazardous waste container.
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Step 4: Chemical Decontamination. Wash the affected surface with a surfactant-based

laboratory detergent, followed by a final wipe with 70% ethanol. Causality: While the citrate

salt is water-soluble, the 3,4-dichlorophenyl core is highly lipophilic[4]. The surfactant-ethanol

combination ensures complete removal of all organic residues.

Workflow B: Waste Segregation & Proper Disposal
Due to the halogenated nature of NS-2359 (containing chlorine atoms), standard low-

temperature incineration is strictly prohibited.

Step 1: Solid Waste Segregation (Powders, Vials, PPE). Collect all solid waste in a leak-

proof container explicitly labeled "Hazardous Chemical Waste - Halogenated Organic API."

Step 2: Liquid Waste Segregation (Stock Solutions). Whether dissolved in DMSO, methanol,

or aqueous buffers, all liquid waste must be collected in dedicated carboys labeled

"Halogenated Organic Liquid Waste." Never pour solutions down the sink.

Step 3: Glassware Decontamination. Deface all original manufacturer labels. Triple-rinse all

glassware with a compatible solvent (e.g., methanol) inside a fume hood. Collect the rinsate

into the Halogenated Liquid Waste carboy before sending the glassware to the general

washing facility.

Step 4: High-Temperature Incineration. Transfer the segregated waste to a licensed

hazardous waste contractor. Causality: The waste must be subjected to high-temperature

incineration (>1000 °C). Low-temperature burning of halogenated compounds like NS-2359

can catalyze the formation of highly toxic polychlorinated dibenzodioxins (PCDDs) and

furans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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